![molecular formula C15H14N4O3S3 B2533584 N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide CAS No. 1396676-79-1](/img/structure/B2533584.png)
N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzo[d]thiazole-6-carboxamide” is a complex organic compound. It contains several functional groups, including a methylsulfonyl group, a tetrahydrothiazolo group, a pyridin group, a benzo[d]thiazole group, and a carboxamide group .
Scientific Research Applications
Synthesis and Characterization
The synthesis of novel heterocyclic compounds, including thiazolo[5,4-d]pyrimidines, highlights the versatility of thiazole derivatives for generating biologically active molecules. These compounds serve as precursors for further chemical modifications and investigations into their potential applications (Chattopadhyay et al., 2010).
Another study reported the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines using conventional and microwave techniques. These compounds exhibit significant biological activities, underscoring the importance of efficient synthetic methods in drug discovery (Youssef et al., 2012).
Potential Biological Activities
Research on sulfonamide thiazole derivatives as insecticidal agents against Spodoptera littoralis revealed their potent toxic effects. This study contributes to the development of new agrochemicals to protect crops from pests (Soliman et al., 2020).
An investigation into antimalarial sulfonamides against COVID-19 employed computational calculations and molecular docking. This approach demonstrates the potential repurposing of antimalarial compounds for treating emerging diseases (Fahim & Ismael, 2021).
Studies on the cell cycle disruption and apoptotic activity of 3-aminothiazolo[3,2-a]benzimidazole-2-carbonitrile derivatives indicate their promise as anticancer agents, further emphasizing the therapeutic potential of thiazole-based molecules (Sarhan et al., 2010).
Properties
IUPAC Name |
N-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O3S3/c1-25(21,22)19-5-4-11-13(7-19)24-15(17-11)18-14(20)9-2-3-10-12(6-9)23-8-16-10/h2-3,6,8H,4-5,7H2,1H3,(H,17,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJSKDIDGLFGHQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)C3=CC4=C(C=C3)N=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.